Cas no 1807096-32-7 (2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine)

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features multiple reactive sites, including a chloromethyl group, a cyano substituent, a difluoromethyl group, and an iodine atom, enabling diverse functionalization pathways. The presence of both electron-withdrawing (cyano, difluoromethyl) and halogen (chloro, iodo) groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. This compound is particularly valuable in pharmaceutical and agrochemical research as a building block for constructing complex heterocyclic frameworks. Its stability and well-defined reactivity profile make it a reliable intermediate for targeted synthesis.

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine structure

1807096-32-7 structure

Product Name:2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine

CAS No:1807096-32-7

MF:C₈H₄ClF₂IN₂

MW:328.485039710999

CID:4807134

Update Time:2025-05-19

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine
- Inchi： 1S/C8H4ClF2IN2/c9-1-5-6(8(10)11)7(12)4(2-13)3-14-5/h3,8H,1H2
- InChI Key： IRCHSZMNVFSDKZ-UHFFFAOYSA-N
- SMILES： IC1C(C#N)=CN=C(CCl)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2.3
Topological Polar Surface Area: 36.7

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029042055-250mg	2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine	1807096-32-7	97%	250mg	$1,008.00	2022-03-31
Alichem	A029042055-500mg	2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine	1807096-32-7	97%	500mg	$1,678.90	2022-03-31
Alichem	A029042055-1g	2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine	1807096-32-7	97%	1g	$2,920.40	2022-03-31

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine Related Literature

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Additional information on 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine, identified by the CAS registry number 1807096-32-7, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and reactivity. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, each contributing to its distinct chemical behavior.

The substituents on the pyridine ring include a chloromethyl group (-CH₂Cl) at position 2, a cyano group (-CN) at position 5, a difluoromethyl group (-CHF₂) at position 3, and an iodine atom (I) at position 4. These groups collectively influence the compound's electronic properties, reactivity, and stability. The presence of halogens (chlorine and iodine) and electron-withdrawing groups (cyano and difluoromethyl) makes this compound particularly interesting for various chemical reactions and applications.

Recent studies have highlighted the potential of pyridine derivatives like 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine in the field of medicinal chemistry. The compound's structure suggests that it could serve as a building block for synthesizing bioactive molecules with specific pharmacological properties. For instance, the cyano group is known to enhance the lipophilicity of a molecule, which can improve its absorption and bioavailability when used in drug design.

In addition to its potential in pharmaceuticals, this compound has also been explored for its role in organocatalysis and asymmetric synthesis. The chloromethyl group provides nucleophilic character, making it suitable for various substitution reactions. Meanwhile, the iodine atom at position 4 introduces a leaving group capability, which can be exploited in nucleophilic aromatic substitution reactions—a key process in organic synthesis.

The synthesis of 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing such complex molecules. For example, the use of transition metal catalysts has enabled selective substitutions on the pyridine ring, reducing side reactions and improving product quality.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for assessing their safety and sustainability. Studies have shown that pyridine derivatives can undergo various degradation pathways under environmental conditions, influenced by factors such as pH, temperature, and microbial activity. The presence of halogens in this compound may affect its persistence in the environment; however, further research is needed to fully characterize its environmental impact.

In conclusion, 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-iodopyridine represents a valuable addition to the library of pyridine derivatives with promising applications across multiple disciplines. Its unique structure offers opportunities for innovative chemical transformations and functionalization. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.